Cas no 1621160-31-3 ([(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate)

[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate structure
1621160-31-3 structure
Product Name:[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
CAS No:1621160-31-3
MF:C20H18ClFO5
MW:392.805328845978
CID:2361199
Update Time:2023-08-07

[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-deoxy-2-fluoro-2-methyl-α/β-D-erythro-pentofuranosyl chloride-3,5-dibenzoate
    • [(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
    • Inchi: 1S/C20H18ClFO5/c1-20(22)16(27-18(24)14-10-6-3-7-11-14)15(26-19(20)21)12-25-17(23)13-8-4-2-5-9-13/h2-11,15-16,19H,12H2,1H3/t15?,16?,19?,20-/m1/s1
    • InChI Key: VLPZJFQKABILMS-HICUWGHXSA-N
    • SMILES: ClC1[C@@](C)(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)F

Computed Properties

  • Exact Mass: 392.082679g/mol
  • Monoisotopic Mass: 392.082679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 61.8
  • Molecular Weight: 392.8g/mol

[(4R)-3-Benzoyloxy-5-chloro-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Security Information

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